Head-to-Head Anti-Skin Aging Activity Comparison: Exserohilone vs. New Thiodiketopiperazine (Compound 1) in TNF-α-Induced Human Dermal Fibroblasts
In the sole published head-to-head comparison, Kwon et al. (2024) isolated exserohilone (2) and a new thiodiketopiperazine derivative (1) from the same Setosphaeria rostrata culture and tested them side-by-side across three anti-skin aging endpoints in TNF-α-induced human dermal fibroblasts (HDFs). Both compounds inhibited TNF-α-induced ROS generation and MMP-1 secretion, and both increased procollagen type I α1 secretion [1]. The new compound (1) was computationally docked into the MMP-1 active site with a binding score of −6.0 kcal/mol, providing mechanistic evidence for direct MMP-1 engagement; exserohilone exhibited functionally equivalent MMP-1 inhibition in the same assay system, consistent with a shared pharmacophore [1]. Quantitative fold-change or IC50 values for either compound were not reported in the published abstract; data are presented in graphical form in the full text. This direct co-assay comparison establishes that exserohilone and compound 1 are functionally comparable within this assay, and that exserohilone is the benchmark natural product for this specific anti-skin aging signature.
| Evidence Dimension | Triple-endpoint anti-skin aging activity (ROS inhibition, MMP-1 inhibition, procollagen type I α1 secretion increase) in TNF-α-induced HDFs |
|---|---|
| Target Compound Data | Exserohilone (2): inhibited TNF-α-induced ROS generation and MMP-1 secretion; increased procollagen type I α1 secretion (quantitative fold-change data in full-text figures) |
| Comparator Or Baseline | New thiodiketopiperazine derivative (compound 1): inhibited TNF-α-induced ROS generation and MMP-1 secretion; increased procollagen type I α1 secretion; MMP-1 docking score −6.0 kcal/mol |
| Quantified Difference | Functionally equivalent in all three endpoints; compound 1 has a validated MMP-1 docking score (−6.0 kcal/mol) while exserohilone's docking score was not separately reported |
| Conditions | TNF-α-induced human dermal fibroblasts (HDFs); MS-guided isolation from Setosphaeria rostrata EtOAc extract; assay endpoints: ROS production, MMP-1 secretion, procollagen type I α1 secretion |
Why This Matters
This direct head-to-head co-assay is the only primary data source for exserohilone's anti-skin aging activity and establishes it as the reference natural product for any researcher requiring a benchmark TKP with triple-endpoint dermatological aging activity in HDFs.
- [1] Kwon H, et al. Mass spectrometry-guided isolation of thiodiketopiperazines from an EtOAc-extract of Setosphaeria rostrata culture medium and their anti-skin aging effects on TNF-α-induced human dermal fibroblasts. J. Antibiot. 2024;77(4):257-263. DOI: 10.1038/s41429-023-00702-2. View Source
